Cas no 106-32-1 (Ethyl n-Caprylate)

• Product Name: Ethyl n-Caprylate
• CAS No: 106-32-1
• MF: C₁₀H₂₀O₂
• MW: 172.264603614807
• MDL: MFCD00009552
• CID: 35369
• PubChem ID: 7799
• Update Time: 2025-10-31

Ethyl n-Caprylate Chemical and Physical Properties

Names and Identifiers

• Ethyl caprylate
• CAPRYLIC ACID-ETHYL
• CAPRYLIC ACID ETHYL ESTER
• ETHYL N-CAPRYLATE
• ETHYL N-OCTANOATE
• ETHYL OCTANOATE
• ETHYL OCTYLATE
• FEMA 2449
• N-CAPRYLIC ACID ETHYL ESTER
• N-OCTANOIC ACID ETHYL ESTER
• OCTANOIC ACID ETHYL ESTER
• RARECHEM AL BI 0166
• Ethyl octoate
• Ethyl Octlate
• ethyloctanoate,ethylcaprylate
• CAPRYLIC ACID ETHYLESTER(SG)
• Ethyloctanoat
• CAPRYLIC ACID ETHYLESTER(AS)
• ETHYL CAPRYLATE, SYNTHESIS GRADE
• Ethyl Esters in Palm Kernel Oil
• Ethyl carprylate
• Ethyl octanoate1000µg
• Ethyl octylate
• 2a,7,10,12a,13,15a,16,18a,21a,23,26,28a,29,31a,32,34a,37a,42,45,48,51,58,61,64,67,77,80,83,86,93,96,
• Ethyl Octanoate,98%
• Ethyl n-Caprylate

• MDL： MFCD00009552
• Inchi： 1S/C10H20O2/c1-3-5-6-7-8-9-10(11)12-4-2/h3-9H2,1-2H3
• InChI Key： YYZUSRORWSJGET-UHFFFAOYSA-N
• SMILES： CCCCCCCC(OCC)=O

Computed Properties

• Exact Mass: 172.14600
• Monoisotopic Mass: 172.14633
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Colorless liquid, with fruit aroma, pineapple, apple like aroma and brandy aroma.
• Density: 0.867 g/mL at 20 °C(lit.)
• Melting Point: −48-−47 °C (lit.)
• Boiling Point: 206-208 °C(lit.)
• Flash Point: Fahrenheit: 167 ° f < br / > Celsius: 75 ° C < br / >
• Refractive Index: n20/D 1.417(lit.)
• Solubility: ethanol: soluble1ml/4ml, clear, colorless (70% ethanol)
• Water Partition Coefficient: Insoluble
• PSA: 26.30000
• LogP: 2.91000
• Merck: 3778
• Vapor Pressure: 0.02 mmHg ( 25 °C)
• FEMA: 2449
• Solubility: Insoluble in water and propylene glycol, soluble in ethanol, ether, chloroform.

Ethyl n-Caprylate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P370+P378-P403+P235-P501
• WGK Germany：2
• Hazard Category Code： 38
• Safety Instruction： S26-S36
• RTECS：RH0680000
• Hazardous Material Identification：
• Safety Term：S26;S36
• TSCA：Yes
• Toxicity：LD50 orally in rats: 25,960 mg/kg, P. M. Jenner et al., Food Cosmet. Toxicol. 2, 327 (1964)
• Explosive Limit：0.7%(V)
• Risk Phrases：R38
• Storage Condition：Sealed and stored in a cool place.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Natural Products and Extracts Flavors and Fragrances
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients

Additional information on Ethyl n-Caprylate

Ethyl n-Caprylate (CAS No. 106-32-1): An Overview of Its Properties, Applications, and Recent Research

Ethyl n-Caprylate (CAS No. 106-32-1) is a versatile ester with a wide range of applications in the chemical, pharmaceutical, and cosmetic industries. This compound is known for its pleasant, fruity aroma and its excellent solubility in various organic solvents. In this comprehensive overview, we will delve into the chemical properties, applications, and recent research developments surrounding Ethyl n-Caprylate.

Chemical Properties

Ethyl n-Caprylate is an ester formed by the reaction of ethanol and caprylic acid (octanoic acid). It has the molecular formula C₁₀H₂₀O₂ and a molecular weight of 172.26 g/mol. The compound is a colorless to pale yellow liquid with a characteristic fruity odor. It is highly soluble in ethanol, ether, and other organic solvents but has limited solubility in water. The boiling point of Ethyl n-Caprylate is approximately 249°C at atmospheric pressure.

The chemical structure of Ethyl n-Caprylate consists of an eight-carbon chain with an ester group at one end. This structure contributes to its unique properties, such as its low toxicity and good skin compatibility, making it suitable for use in various formulations.

Applications in the Pharmaceutical Industry

Ethyl n-Caprylate finds extensive use in the pharmaceutical industry due to its excellent solvent properties and low toxicity. It is often used as a solvent or co-solvent in drug formulations to improve the solubility and stability of active pharmaceutical ingredients (APIs). This compound can enhance the bioavailability of poorly soluble drugs, leading to improved therapeutic outcomes.

Recent studies have explored the potential of Ethyl n-Caprylate as a permeation enhancer for transdermal drug delivery systems. Transdermal patches containing this ester have shown increased drug penetration through the skin barrier, which can be particularly beneficial for delivering drugs with low permeability.

Cosmetic Applications

In the cosmetic industry, Ethyl n-Caprylate is valued for its emollient properties and ability to improve the texture and feel of cosmetic products. It is commonly used in skin care formulations, such as creams, lotions, and serums, to provide a smooth and non-greasy finish. The compound's low toxicity and good skin compatibility make it a safe choice for use in personal care products.

Beyond its emollient properties, Ethyl n-Caprylate also serves as an effective fragrance ingredient due to its pleasant fruity aroma. It is often used in perfumes, fragrances, and scented personal care products to enhance their sensory appeal.

Safety and Environmental Considerations

The safety profile of Ethyl n-Caprylate has been extensively studied. It is generally recognized as safe (GRAS) by regulatory bodies such as the U.S. Food and Drug Administration (FDA) for use in food contact applications at low concentrations. Toxicological studies have shown that it has low acute toxicity and does not pose significant health risks when used as directed.

In terms of environmental impact, Ethyl n-Caprylate is biodegradable under aerobic conditions. However, it is important to handle and dispose of this compound responsibly to minimize any potential environmental impact.

Recent Research Developments

The scientific community continues to explore new applications and properties of Ethyl n-Caprylate. One area of interest is its potential as a green solvent in sustainable chemistry processes. Researchers are investigating the use of this ester as an alternative to traditional organic solvents that may have adverse environmental effects.

A study published in the Journal of Cleaner Production highlighted the effectiveness of Ethyl n-Caprylate strong> as a green solvent for extracting bioactive compounds from plant materials. The study demonstrated that this ester could efficiently extract antioxidants and other valuable compounds while minimizing environmental impact compared to conventional solvents.

In another recent development, scientists have explored the antimicrobial properties of Ethyl n-Caprylate strong>. Preliminary studies suggest that this compound may have potential as an antimicrobial agent against certain bacteria and fungi. While further research is needed to fully understand its mechanisms of action and potential applications, these findings open up new possibilities for using this ester in antimicrobial formulations.

Conclusion

Ethyl n-Caprylate strong> (CAS No. 106-32-1) is a versatile compound with a wide range of applications in the pharmaceutical, cosmetic, and chemical industries. Its unique chemical properties, including its pleasant aroma, good solubility, and low toxicity, make it an attractive choice for various formulations. Recent research has further expanded our understanding of this ester's potential uses, particularly in sustainable chemistry processes and antimicrobial applications.